Ketotifen Fumarate

• CAS No.: 34580-14-8
• Product Name: Ketotifen Fumarate
• Molecular Formula: C23H23NO5S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-8-one
• Standard InChI: InChI=1S/C19H19NOS.C4H4O4/c1-20-9-6-13(7-10-20)18-15-5-3-2-4-14(15)12-17(21)19-16(18)8-11-22-19;5-3(6)1-2-4(7)8/h2-5,8,11H,6-7,9-10,12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• Standard InChIKey: YNQQEYBLVYAWNX-WLHGVMLRSA-N
• Isomeric SMILES: CN1CCC(=C2C3=C(C(=O)CC4=CC=CC=C42)SC=C3)CC1.C(=C/C(=O)O)\C(=O)O
• SMILES: CN1CCC(=C2C3=C(C(=O)CC4=CC=CC=C42)SC=C3)CC1.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN1CCC(=C2C3=C(C(=O)CC4=CC=CC=C42)SC=C3)CC1.C(=CC(=O)O)C(=O)O
• Appearance: White to Off-White Solid
• Melting Point: >191°C
• Description: Ketotifen Fumarate is the fumarate salt of ketotifen, a cycloheptathiophene derivative with anti-allergic activity. Ketotifen selectively blocks histamine (H1) receptors and prevents the typical symptoms caused by histamine release. This agent also interferes with the release of inflammatory mediators from mast cells involved in hypersensitivity reactions, thereby decreasing chemotaxis and activation of eosinophils.; A cycloheptathiophene blocker of histamine H1 receptors and release of inflammatory mediators. It has been proposed for the treatment of asthma, rhinitis, skin allergies, and anaphylaxis.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 4,9-Dihydro-4-(1-methyl-4-piperidylidene)-10H-benzo(4,5)-cyclohepta(1,2-b)thiophen-10-one; Fumarate, Ketotifen; Ketotifen; Ketotifen Fumarate; Ketotifene; Ketotiphen; Ketotiphene; Zaditen
• PubChem Compound: 5282408
• Last Modified: Nov 11 2021